Cas no 1429309-27-2 (3-Bromo-5,6-dimethylpyrazolo-1,5-apyrimidin-7(4H)-one)

• Product Name: 3-Bromo-5,6-dimethylpyrazolo-1,5-apyrimidin-7(4H)-one
• CAS No: 1429309-27-2
• MF: C₈H₈BrN₃O
• MW: 242.072620391846
• MDL: MFCD22690747
• CID: 2092536
• PubChem ID: 75412437
• Update Time: 2025-04-21

3-Bromo-5,6-dimethylpyrazolo-1,5-apyrimidin-7(4H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5,6-dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one
• 3-bromo-5,6-dimethyl-Pyrazolo[1,5-a]pyrimidin-7(4H)-one
• 3-Bromo-5,6-dimethylpyrazolo-[1,5-a]pyrimidin-7(4H)-one
• 3-bromo-5,6-dimethyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one
• CS2460
• Pyrazolo[1,5-a]pyrimidin-7-ol, 3-bromo-5,6-dimethyl-
• AKOS024463377
• 1429309-27-2
• 3-bromo-5,6-dimethyl-4H-pyrazolo[1,5-a]pyrimidin-7-one
• 3-bromo-5,6-dimethyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• CS-0446203
• DA-23985
• 1310318-42-3
• EN300-1129518
• MFCD22690747
• 3-Bromo-5,6-dimethylpyrazolo-1,5-apyrimidin-7(4H)-one

• MDL： MFCD22690747
• Inchi： 1S/C8H8BrN3O/c1-4-5(2)11-7-6(9)3-10-12(7)8(4)13/h3,10H,1-2H3
• InChI Key： FZMQOTXVKKBILO-UHFFFAOYSA-N
• SMILES： BrC1=CNN2C(C(C)=C(C)N=C21)=O

Computed Properties

• Exact Mass: 240.98507Da
• Monoisotopic Mass: 240.98507Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.7Ų